Cas no 78878-05-4 (1-Iodo-3-(tert-butyldimethylsilyl)oxypropane)

1-Iodo-3-(tert-butyldimethylsilyl)oxypropane structure

78878-05-4 structure

Product name:1-Iodo-3-(tert-butyldimethylsilyl)oxypropane

CAS No:78878-05-4

MF:C₉H₂₁IOSi

MW:300.252416372299

MDL:MFCD10569859

CID:533726

PubChem ID:11022956

1-Iodo-3-(tert-butyldimethylsilyl)oxypropane Chemical and Physical Properties

Names and Identifiers

- Silane, (1,1-dimethylethyl)(3-iodopropoxy)dimethyl-
- 1-Iodo-3-[(tert-butyldimethylsilyl)oxy]propane
- (3-iodopropoxy)(tert-butyl)dimethylsilane
- tert-butyl-(3-iodopropoxy)-dimethylsilane
- tert-butyl(3-iodopropoxy)dimethylsilane
- 3-(tert-butyldimethylsilyloxy)-1-iodopropane
- C9H21IOSi
- tert-butyl-(3-iodanylpropoxy)-dimethyl-silane
- tert-butyl-(3-iodopropoxy)-dimethyl-silane
- KTJOZDBANQOLHP-UHFFFAOYSA-N
- E78285
- 3-iodo-1-tert-butyldimethylsiloxypropane
- CS-0045057
- SCHEMBL432514
- 1-(tert-Butyldimethylsiloxy)-3-iodopropane
- tert-butyl-(3-iodopropoxy)dimethylsilane
- A839519
- TERT-BUTYL(DIMETHYL)SILYL 3-IODOPROPYL ETHER
- AMY32858
- AKOS025395502
- AB91334
- 3-iodo-1-tert -butyldimethylsiloxypropane
- 78878-05-4
- 3-(t-butyldimethylsilyloxy)propyl iodide
- DTXSID00452308
- tert-Butyl-(3-iodo-propoxy)-dimethyl-silane
- FT-0768060
- (1,1-Dimethylethyl)(3-iodopropoxy)dimethylsilane (ACI)
- 1-(tert-Butyldimethylsilyloxy)-3-iodopropane
- 3-(tert-Butyldimethylsiloxy)propyl iodide
- 3-(tert-Butyldimethylsilyloxy)propyl iodide
- tert-Butyldimethylsilyl 3-iodo-1-propyl ether
- 1-(tert-Butyldimethylsiloxy)-3-iodopropane; 1-(tert-Butyldimethylsilyloxy)-3-iodopropane; 3-(tert-Butyldimethylsiloxy)propyl Iodide; 3-(tert-Butyldimethylsilyloxy)-1-iodopropane; 3-(tert-Butyldimethylsilyloxy)propyl Iodide; tert-Butyl(3-iodopropoxy)dimethylsilane
- DA-32025
- 1-Iodo-3-(tert-butyldimethylsilyl)oxypropane
- MDL： MFCD10569859
- Inchi： 1S/C9H21IOSi/c1-9(2,3)12(4,5)11-8-6-7-10/h6-8H2,1-5H3
- InChI Key： KTJOZDBANQOLHP-UHFFFAOYSA-N
- SMILES： ICCCO[Si](C(C)(C)C)(C)C

Computed Properties

Exact Mass: 300.04064 g/mol
Monoisotopic Mass: 300.04064 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 300.25
Topological Polar Surface Area: 9.2Å²

1-Iodo-3-(tert-butyldimethylsilyl)oxypropane Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T928613-100mg	Tert-butyl(3-iodopropoxy)dimethylsilane	78878-05-4	98%	100mg	￥150.30	2022-06-14
Ambeed	A307438-100mg	tert-Butyl(3-iodopropoxy)dimethylsilane	78878-05-4	98%	100mg	$7.0	2025-02-25
eNovation Chemicals LLC	Y1213039-10g	tert-Butyl(3-iodopropoxy)dimethylsilane	78878-05-4	95%	10g	$800	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1115697-1g	tert-Butyl(3-iodopropoxy)dimethylsilane	78878-05-4	98%	1g	￥506.00	2024-07-28
eNovation Chemicals LLC	D546519-5g	1-Iodo-3-[(tert-butyldiMethylsilyl)oxy]propane	78878-05-4	97%	5g	$900	2023-09-03
TRC	I694300-1g	1-Iodo-3-[(tert-butyldimethylsilyl)oxy]propane	78878-05-4		1g	$ 1367.00	2023-09-07
Advanced ChemBlocks	P36046-5G	1-(tert-Butyldimethylsiloxy)-3-iodopropane	78878-05-4	95%	5G	$405	2023-09-15
eNovation Chemicals LLC	D546519-25g	1-Iodo-3-[(tert-butyldiMethylsilyl)oxy]propane	78878-05-4	97%	25g	$2000	2023-09-03
Advanced ChemBlocks	P36046-500MG	1-(tert-Butyldimethylsiloxy)-3-iodopropane	78878-05-4	95%	500MG	$85	2023-04-13
Aaron	AR005PMJ-250mg	Silane, (1,1-dimethylethyl)(3-iodopropoxy)dimethyl-	78878-05-4	97%	250mg	$6.00	2025-01-23

1-Iodo-3-(tert-butyldimethylsilyl)oxypropane Production Method

Production Method 1

18162-48-6

627-32-7

78878-05-4

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane ; 5 min, rt
1.2 4 h, rt

Reference

PYRROC: the first functionalized cycloalkyne that facilitates isomer-free generation of organic molecules by SPAAC

Groest, Corinna; Berg, Thorsten, Organic & Biomolecular Chemistry, 2015, 13(13), 3866-3870

Production Method 2

73842-99-6

78878-05-4

Reaction Conditions

1.1 Reagents: Imidazole , Triphenylphosphine , Iodine Solvents: Dichloromethane ; 30 min, 0 °C

Reference

Use of the 2-Pyridinesulfonyloxy Leaving Group for the Fast Copper-Catalyzed Coupling Reaction at Secondary Alkyl Carbons with Grignard Reagents

Shinohara, Riku; Morita, Masao; Ogawa, Narihito; Kobayashi, Yuichi, Organic Letters, 2019, 21(9), 3247-3251

Production Method 3

18162-48-6

627-18-9

78878-05-4

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 10 min, 0 °C; 20 min, 0 °C
1.2 Reagents: Sodium iodide Solvents: Acetone ; 7 h, reflux

Reference

Tandem cyclizations involving α-ketenyl alkyl radicals. New syntheses of the natural triquinanes pentalenene and modhephene

De Boeck, Benoit; Harrington-Frost, Nicole M.; Pattenden, Gerald, Organic & Biomolecular Chemistry, 2005, 3(2), 340-347

Production Method 4

18162-48-6

627-18-9

78878-05-4

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane ; 0 °C → 23 °C; 1 h, 23 °C
1.2 Reagents: Sodium iodide Solvents: Acetone ; rt → 60 °C; 1 h, 60 °C

Reference

Scalable Total Synthesis, IP3R Inhibitory Activity of Desmethylxestospongin B, and Effect on Mitochondrial Function and Cancer Cell Survival

Podunavac, Masa; Mailyan, Artur K.; Jackson, Jeffrey J.; Lovy, Alenka; Farias, Paula; et al, Angewandte Chemie, 2021, 60(20), 11278-11282

Production Method 5

18162-48-6

627-32-7

78878-05-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane

Reference

An asymmetric carbene cyclization cycloaddition strategy toward the synthesis of indicol

Lam, Sze Kui, 2006, , 68(7),

Production Method 6

18162-48-6

627-32-7

78878-05-4

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Tetrahydrofuran ; 2 h, rt

Reference

Biomimetic synthesis of (±)-aculeatin D

Baldwin, Jack E.; Adlington, Robert M.; Sham, Victoria W.-W.; Marquez, Rodolfo; Bulger, Paul G., Tetrahedron, 2005, 61(9), 2353-2363

Production Method 7

73842-99-6

78878-05-4

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 1 h, 0 °C
1.2 Reagents: Sodium chloride Solvents: Water
1.3 Reagents: Sodium iodide Solvents: Acetone ; cooled; overnight, rt
1.4 Reagents: Sodium chloride Solvents: Water ; rt

Reference

Exploring the binding site of Δlac-acetogenin in bovine heart mitochondrial NADH-ubiquinone oxidoreductase

Kakutani, Nobuyuki; Murai, Masatoshi; Sakiyama, Naoto; Miyoshi, Hideto, Biochemistry, 2010, 49(23), 4794-4803

Production Method 8

73842-99-6

78878-05-4

Reaction Conditions

1.1 Reagents: Imidazole , Triphenylphosphine , Iodine Solvents: Dichloromethane
1.2 Solvents: Dichloromethane ; 4 h, rt

Reference

Total synthesis of myxovirescin A1

Fuerstner, Alois; Bonnekessel, Melanie; Blank, Jarred T.; Radkowski, Karin; Seidel, Guenter; et al, Chemistry - A European Journal, 2007, 13(31), 8762-8783

Production Method 9

18162-48-6

627-18-9

78878-05-4

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: Ammonium chloride Solvents: Water
1.3 Reagents: Sodium iodide Solvents: Acetone ; rt; 2 h, reflux
1.4 Reagents: Sodium bicarbonate Solvents: Water

Reference

Total Synthesis of Huperzine R

Nomura, Toshimune; Yokoshima, Satoshi ; Fukuyama, Tohru, Organic Letters, 2018, 20(1), 119-121

Production Method 10

89031-84-5

78878-05-4

Reaction Conditions

1.1 Reagents: Sodium iodide Solvents: Acetone ; 24 h, 70 °C

Reference

μ-Conotoxin KIIIA peptidomimetics that block human voltage-gated sodium channels

Knuhtsen, Astrid; Whiting, Rachel; McWhinnie, Fergus S.; Whitmore, Charlotte; Smith, Brian O.; et al, Peptide Science (Hoboken, 2021, 113(1),

Production Method 11

89031-82-3

78878-05-4

Reaction Conditions

1.1 Reagents: Sodium iodide Solvents: Acetone ; 12 h, reflux

Reference

Total Synthesis of (-)-Goniomitine

Zhou, Shiqiang; Jia, Yanxing, Organic Letters, 2014, 16(12), 3416-3418

Production Method 12

89031-84-5

78878-05-4

Reaction Conditions

1.1 Reagents: Sodium iodide Solvents: Acetone ; 20 min, 60 °C

Reference

Total Synthesis and Cytoprotective Properties of Dykellic Acid

Thompson, Christina M.; Quinn, Catherine A.; Hergenrother, Paul J., Journal of Medicinal Chemistry, 2009, 52(1), 117-125

Production Method 13

89031-82-3

78878-05-4

Reaction Conditions

1.1 Reagents: Sodium iodide Solvents: Acetone ; 16 h, reflux

Reference

Mining the Thiol Proteome for Sulfenic Acid Modifications Reveals New Targets for Oxidation in Cells

Leonard, Stephen E.; Reddie, Khalilah G.; Carroll, Kate S., ACS Chemical Biology, 2009, 4(9), 783-799

Production Method 14

18162-48-6

503-30-0

78878-05-4

Reaction Conditions

1.1 Reagents: Calcium carbonate , Sodium iodide Solvents: Dichloromethane ; 48 h, reflux
1.2 Reagents: 2-Methyl-2-butene Solvents: Water
1.3 Solvents: Diethyl ether
1.4 Reagents: Sodium chloride Solvents: Water

Reference

Oxidatively Truncated Docosahexaenoate Phospholipids: Total Synthesis, Generation, and Peptide Adduction Chemistry

Gu, Xiaorong; Sun, Mingjiang; Gugiu, Bogdan; Hazen, Stanley; Crabb, John W.; et al, Journal of Organic Chemistry, 2003, 68(10), 3749-3761

Production Method 15

73842-99-6

78878-05-4

Reaction Conditions

1.1 Reagents: Imidazole , Triphenylphosphine , Iodine Solvents: Diethyl ether , Acetonitrile ; 10 min, 0 °C; 0 °C → 25 °C; 1 h, 25 °C

Reference

Asymmetric Total Synthesis of Caribenol A via an Intramolecular Diels-Alder Reaction

Han, Jing-Chun; Liu, Lian-Zhu; Chang, Yuan-Yuan; Yue, Guo-Zong; Guo, Jie; et al, Journal of Organic Chemistry, 2013, 78(11), 5492-5504

Production Method 16

89031-84-5

78878-05-4

Reaction Conditions

1.1 Reagents: Sodium iodide Solvents: Acetone

Reference

A Stereospecific Alkene 1,2-Aminofunctionalization Platform for the Assembly of Complex Nitrogen-Containing Ring Systems

Zhu, Yuxiang; Smith, Matthew J. S.; Tu, Wenbin; Bower, John F., Angewandte Chemie, 2023, 62(16),

Production Method 17

73842-99-6

78878-05-4

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Tetrabutylammonium bromide , Iodine Solvents: Dichloromethane ; 10 min, 0 °C
1.2 Solvents: Dichloromethane ; 0 °C; 16 h, 0 °C → rt
1.3 Reagents: Sodium bisulfite Solvents: Water

Reference

X-ray Crystal Structures of Escherichia coli RNA Polymerase with Switch Region Binding Inhibitors Enable Rational Design of Squaramides with an Improved Fraction Unbound to Human Plasma Protein

Molodtsov, Vadim; Fleming, Paul R.; Eyermann, Charles J.; Ferguson, Andrew D.; Foulk, Melinda A.; et al, Journal of Medicinal Chemistry, 2015, 58(7), 3156-3171